Cas no 656226-97-0 (2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: 2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 656226-97-0
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 1699662
• Update Time: 2024-09-03

2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C9H7N3S/c1-12-5-4-8(11-12)9-3-2-7(6-10)13-9/h2-5H,1H3
• InChI Key： UVAQJCQZPWCZSM-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C2C=CN(C)N=2)=CC=1

Computed Properties

• Exact Mass: 189.03621

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 348.3±32.0 °C(Predicted)
• PSA: 41.61
• pka: 0.82±0.10(Predicted)